Cas no 28734-86-3 (Cinnoline,3,4,5,6,7,8-hexafluoro-)

Cinnoline,3,4,5,6,7,8-hexafluoro- structure
28734-86-3 structure
Product Name:Cinnoline,3,4,5,6,7,8-hexafluoro-
CAS No:28734-86-3
MF:C8F6N2
MW:238.089422225952
CID:274496
PubChem ID:141430
Update Time:2025-04-19

Cinnoline,3,4,5,6,7,8-hexafluoro- Chemical and Physical Properties

Names and Identifiers

    • Cinnoline,3,4,5,6,7,8-hexafluoro-
    • 3,4,5,6,7,8-hexafluorocinnoline
    • Cinnoline,hexafluoro-
    • DTXSID60182891
    • 28734-86-3
    • Inchi: 1S/C8F6N2/c9-2-1-3(10)8(14)16-15-7(1)6(13)5(12)4(2)11
    • InChI Key: KYOYNCNXYGPSAO-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=C(C2=C1C(=C(N=N2)F)F)F)F)F

Computed Properties

  • Exact Mass: 237.9966
  • Monoisotopic Mass: 237.997
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • Density: 1.76
  • Boiling Point: 278.4°Cat760mmHg
  • Flash Point: 122.2°C
  • Refractive Index: 1.506
  • PSA: 25.78

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